2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid
Overview
Description
2-(1,4-Dimethyl-1H-pyrazol-3-yl)acetic acid, also known as DMPA, is a structural analog of acetic acid and is a member of the pyrazole family of compounds. It is an organic compound that is widely used in the synthesis of various drugs and pharmaceuticals. DMPA has several unique properties that make it an attractive choice for many applications, including its low cost, low toxicity, and low reactivity. DMPA is also used in the synthesis of various polymers and catalysts.
Scientific Research Applications
2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid has several potential applications in scientific research. It has been used in the synthesis of various drugs and pharmaceuticals, such as antifungal agents, antibiotics, and anti-cancer agents. It has also been used in the synthesis of polymers and catalysts. Additionally, 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid has been used in the synthesis of various peptides and proteins, as well as in the synthesis of various organic molecules.
Mechanism of Action
2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid is a structural analog of acetic acid and is a member of the pyrazole family of compounds. As such, it is believed to act through a similar mechanism to acetic acid. Specifically, it is believed to act as an acid catalyst, increasing the rate of chemical reactions by protonating the reactants. Additionally, 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid has been shown to interact with various enzymes, which can lead to the inhibition of their activity.
Biochemical and Physiological Effects
2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid has been shown to have several biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, such as phosphatases and proteases. Additionally, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenases and lipoxygenases. In terms of physiological effects, 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid has several advantages and limitations for use in lab experiments. One of the major advantages of 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid is its low cost and low toxicity, making it an ideal choice for many laboratory experiments. Additionally, 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid is relatively non-reactive, making it suitable for use in many synthetic reactions. On the other hand, 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid has some limitations. It is a relatively weak acid, making it less effective in some reactions. Additionally, 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid is not as soluble in water as other acids, making it less suitable for use in aqueous solutions.
Future Directions
There are several potential future directions for research involving 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid. One potential area of research is the development of more efficient synthetic methods for the production of 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid. Additionally, further research into the biochemical and physiological effects of 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid could lead to new applications for the compound. Additionally, research into the use of 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid in the synthesis of various drugs and pharmaceuticals could lead to new and improved treatments. Finally, research into the use of 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid in the synthesis of various polymers and catalysts could lead to new and improved materials.
Synthesis Methods
2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid is synthesized from acetic acid and 1,4-dimethylpyrazole by a process known as condensation. In this process, acetic acid and 1,4-dimethylpyrazole are reacted in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction produces a water molecule and 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid. The reaction is typically conducted at temperatures between 120-180°C, and the reaction time is typically between 1-2 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid involves the reaction of 1,4-dimethyl-3,4-dihydropyrazole-5-carboxylic acid with acetic anhydride in the presence of a catalyst to yield the desired product.", "Starting Materials": [ "1,4-dimethyl-3,4-dihydropyrazole-5-carboxylic acid", "Acetic anhydride", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 1,4-dimethyl-3,4-dihydropyrazole-5-carboxylic acid in a suitable solvent.", "Step 2: Add acetic anhydride to the reaction mixture.", "Step 3: Add a catalyst to the reaction mixture.", "Step 4: Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Step 5: Cool the reaction mixture and add a suitable solvent to precipitate the product.", "Step 6: Isolate and purify the product by recrystallization or chromatography." ] } | |
CAS RN |
98334-62-4 |
Product Name |
2-(1,4-dimethyl-1H-pyrazol-3-yl)acetic acid |
Molecular Formula |
C7H10N2O2 |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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